Cas no 351443-08-8 (6-Bromo-2-(4-hydroxyphenyl)quinoline-4-carboxylic acid)

• Product Name: 6-Bromo-2-(4-hydroxyphenyl)quinoline-4-carboxylic acid
• CAS No: 351443-08-8
• MF: C₁₆H₁₀BrNO₃
• MW: 344.15950345993
• MDL: MFCD01812602
• CID: 1079688
• PubChem ID: 779977
• Update Time: 2025-07-20

6-Bromo-2-(4-hydroxyphenyl)quinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-2-(4-hydroxyphenyl)quinoline-4-carboxylic acid
• 6-BROMO-2-(4-HYDROXYPHENYL)-QUINOLINE-4-CARBOXYLIC ACID
• AC1NSSGB
• CBMicro_008651
• CCG-2598
• MolPort-001-495-445
• Oprea1_363506
• Oprea1_638657
• SMSF0005697
• STOCK2S-17509
• SureCN5530291
• SB72252
• AKOS000263998
• 6-bromo-2-(4-hydroxyphenyl)quinoline-4-carboxylicacid
• MFCD01812602
• ALBB-011591
• 351443-08-8
• STK438841
• BBL017004
• CS-0317992
• VS-05764
• BIM-0008640.P001
• DTXSID00416809
• CB11293
• SCHEMBL5530291
• 4-Quinolinecarboxylic acid, 6-bromo-2-(4-hydroxyphenyl)-

• MDL： MFCD01812602
• Inchi： 1S/C16H10BrNO3/c17-10-3-6-14-12(7-10)13(16(20)21)8-15(18-14)9-1-4-11(19)5-2-9/h1-8,19H,(H,20,21)
• InChI Key： UGYLWYNSKRKEBR-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C(C=1)=C(C(=O)O)C=C(C1C=CC(=CC=1)O)N=2

Computed Properties

• Exact Mass: 342.98441g/mol
• Monoisotopic Mass: 342.98441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 70.4Ų

Additional information on 6-Bromo-2-(4-hydroxyphenyl)quinoline-4-carboxylic acid

Introduction to 6-Bromo-2-(4-hydroxyphenyl)quinoline-4-carboxylic acid (CAS No. 351443-08-8)

6-Bromo-2-(4-hydroxyphenyl)quinoline-4-carboxylic acid (CAS No. 351443-08-8) is a structurally intriguing heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the quinoline family, a class of molecules well-documented for their broad spectrum of biological activities. The presence of both bromine and hydroxyl substituents on the quinoline core imparts unique electronic and steric properties, making it a versatile scaffold for drug discovery and development.

The molecular structure of 6-Bromo-2-(4-hydroxyphenyl)quinoline-4-carboxylic acid consists of a quinoline ring system substituted at the 6-position with a bromine atom and at the 2-position with a 4-hydroxyphenyl group. The carboxylic acid functionality at the 4-position further enhances its reactivity, allowing for various chemical modifications that can be exploited in synthetic chemistry. This compound’s dual nature as both an aromatic heterocycle and a functional acid makes it particularly interesting for exploring novel pharmacophores.

In recent years, quinoline derivatives have been extensively studied due to their potential applications in treating various diseases, including infectious diseases, cancer, and neurological disorders. The bromine atom in 6-Bromo-2-(4-hydroxyphenyl)quinoline-4-carboxylic acid serves as a handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in constructing more complex molecular architectures. Additionally, the hydroxyl group at the para position of the phenyl ring can participate in hydrogen bonding interactions, influencing both the solubility and binding affinity of the compound.

One of the most compelling aspects of 6-Bromo-2-(4-hydroxyphenyl)quinoline-4-carboxylic acid is its potential as a precursor in the synthesis of biologically active molecules. Researchers have leveraged this compound to develop novel inhibitors targeting enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer. For instance, quinoline derivatives have shown promise in inhibiting kinases and other enzymes that play critical roles in cell signaling pathways. The carboxylic acid moiety allows for further derivatization into esters or amides, expanding its utility in drug design.

Recent studies have highlighted the antimicrobial properties of quinoline-based compounds, particularly those with bromine substituents. The bromine atom is known to enhance the binding affinity to bacterial enzymes, making these derivatives effective against resistant strains of pathogens. Furthermore, the hydroxyl group can modulate interactions with biological targets, potentially improving selectivity and reducing off-target effects. This dual functionality makes 6-Bromo-2-(4-hydroxyphenyl)quinoline-4-carboxylic acid a valuable asset in developing next-generation antimicrobial agents.

The synthesis of 6-Bromo-2-(4-hydroxyphenyl)quinoline-4-carboxylic acid typically involves multi-step organic transformations starting from readily available precursors such as 2-bromonicotinic acid or 4-hydroxybenzaldehyde. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and oxidative cyclizations, are often employed to construct the quinoline core efficiently. These synthetic strategies not only highlight the versatility of this compound but also underscore its importance in medicinal chemistry.

The pharmacological profile of 6-Bromo-2-(4-hydroxyphenyl)quinoline-4-carboxylic acid has been explored through both computational modeling and experimental validation. Virtual screening techniques have been used to identify potential binding interactions with target proteins, while wet chemistry approaches have confirmed its biological activity in vitro. These combined efforts have provided insights into its mechanism of action and potential therapeutic applications.

In conclusion, 6-Bromo-2-(4-hydroxyphenyl)quinoline-4-carboxylic acid (CAS No. 351443-08-8) represents a promising scaffold for drug discovery due to its unique structural features and functional versatility. Its role in developing novel therapeutics underscores the importance of heterocyclic compounds in modern medicine. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone in pharmaceutical innovation.